Cas no 60110-39-6 (5-(2,4-dichlorophenoxy)-2-nitroaniline)

5-(2,4-dichlorophenoxy)-2-nitroaniline structure
60110-39-6 structure
Product Name:5-(2,4-dichlorophenoxy)-2-nitroaniline
CAS No:60110-39-6
MF:C12H8Cl2N2O3
MW:299.10952091217
CID:1618504
PubChem ID:134464
Update Time:2025-04-21

5-(2,4-dichlorophenoxy)-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-(2,4-dichlorophenoxy)-2-nitroaniline
    • 2-Nitro-5-(2,4-dichlorophenoxy)aniline
    • 5-(2,4-Dichlorophenoxy)-2-nitrobenzenamine
    • Benzenamine, 5-(2,4-dichlorophenoxy)-2-nitro-
    • 2,4-Dichloro-3'-amino-4'-nitrodiphenyl ether
    • SCHEMBL10882415
    • FJFZVMZDIQCJHX-UHFFFAOYSA-N
    • 60110-39-6
    • DTXSID80208860
    • Inchi: 1S/C12H8Cl2N2O3/c13-7-1-4-12(9(14)5-7)19-8-2-3-11(16(17)18)10(15)6-8/h1-6H,15H2
    • InChI Key: FJFZVMZDIQCJHX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=C(C=1)N)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 297.99134
  • Monoisotopic Mass: 297.9911975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 78.39
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